![molecular formula C17H16ClFN2OS2 B2573843 2-((2-chloro-6-fluorobenzyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one CAS No. 1798483-41-6](/img/structure/B2573843.png)
2-((2-chloro-6-fluorobenzyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one
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Overview
Description
The compound “2-((2-chloro-6-fluorobenzyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one” is a complex organic molecule. It contains a thieno[3,2-d]pyrimidin-4(3H)-one core, which is a bicyclic system containing a thiophene (a five-membered ring with four carbon atoms and one sulfur atom) fused with a pyrimidinone (a six-membered ring with four carbon atoms, two nitrogen atoms, and a carbonyl group). This core is substituted at the 2-position with a (2-chloro-6-fluorobenzyl)thio group and at the 3-position with an isobutyl group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact synthetic route would depend on the available starting materials and the desired route of synthesis. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic rings (thiophene and pyrimidinone) would likely contribute to the compound’s stability and reactivity .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. For example, the carbonyl group in the pyrimidinone ring could potentially undergo reactions typical of carbonyl compounds, such as nucleophilic addition. The chloro and fluoro substituents might also influence the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the halogen substituents might affect its polarity, solubility, and stability .Scientific Research Applications
Synthesis Methods and Chemical Properties
The synthesis of derivatives related to 2-((2-chloro-6-fluorobenzyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one involves reactions of corresponding amino-thiophene carboxamide derivatives with iminoester hydrochlorides under suitable conditions. This process has been explored to create compounds with potential antibacterial and antifungal activities. Notably, the structural variations of these compounds can significantly influence their physicochemical properties and biological activities, as demonstrated through various synthetic approaches (Kahveci et al., 2020).
Antibacterial and Antifungal Activities
Compounds synthesized from the core structure of this compound have been evaluated for their antibacterial and antifungal potentials. Some derivatives have shown significant activity against various strains of bacteria and fungi, including Gram-positive and Gram-negative bacteria as well as Candida species. These activities suggest that modifications to the thieno[3,2-d]pyrimidin-4(3H)-one scaffold can yield compounds with useful therapeutic properties (Kahveci et al., 2020).
Antiviral and Antitumor Activities
Research into this compound derivatives has also extended to the evaluation of antiviral, particularly anti-HIV, and antitumor activities. These studies have highlighted the importance of specific substitutions on the thieno[3,2-d]pyrimidin-4(3H)-one ring in enhancing the activity against HIV-1 infected cells and various tumor cell lines, underscoring the potential of these compounds in the development of new therapeutic agents (Rotili et al., 2014).
Mechanism of Action
Future Directions
The future research directions for this compound would depend on its potential applications. If it shows promising biological activity, it could be further studied for potential medicinal uses. Alternatively, if it has interesting chemical properties, it could be studied in the context of materials science or other areas of chemistry .
properties
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-(2-methylpropyl)thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClFN2OS2/c1-10(2)8-21-16(22)15-14(6-7-23-15)20-17(21)24-9-11-12(18)4-3-5-13(11)19/h3-7,10H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIJBHTMWGBYUNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C2=C(C=CS2)N=C1SCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClFN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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